Cas no 55272-80-5 (6H-Indeno[1,2-b]oxiren-6-ol, 1a,6a-dihydro-)

6H-Indeno[1,2-b]oxiren-6-ol, 1a,6a-dihydro- structure
55272-80-5 structure
Product Name:6H-Indeno[1,2-b]oxiren-6-ol, 1a,6a-dihydro-
CAS No:55272-80-5
MF:C9H8O2
MW:148.158622741699
CID:352381
PubChem ID:71364249
Update Time:2025-04-19

6H-Indeno[1,2-b]oxiren-6-ol, 1a,6a-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 6H-Indeno[1,2-b]oxiren-6-ol, 1a,6a-dihydro-
    • 6,6a-dihydro-1aH-indeno[2,3-b]oxiren-6-ol
    • 55272-80-5
    • 6,6a-Dihydro-1aH-indeno[1,2-b]oxiren-6-ol
    • DTXSID00787728
    • Inchi: 1S/C9H8O2/c10-7-5-3-1-2-4-6(5)8-9(7)11-8/h1-4,7-10H
    • InChI Key: YYCIPZNUPHWNMW-UHFFFAOYSA-N
    • SMILES: O1C2C3C=CC=CC=3C(C12)O

Computed Properties

  • Exact Mass: 148.05244
  • Monoisotopic Mass: 148.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 32.8Ų

Experimental Properties

  • PSA: 32.76

6H-Indeno[1,2-b]oxiren-6-ol, 1a,6a-dihydro- Related Literature

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